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Compound of Interest

Compound Name: 2,2'-Diethyl-3,3'-bioxolane

Cat. No.: B15416627

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide consolidates the currently available public information on the physical and
chemical properties of 2,2'-Diethyl-3,3'-bioxolane. Despite a comprehensive search of
scientific databases and chemical supplier information, it is important to note that detailed
experimental data for this compound is limited. This document presents the available
information to serve as a foundational reference for researchers and professionals in the field
of drug development and chemical synthesis.

Chemical Identity

Identifier Value Source
Chemical Name 2,2'-Diethyl-3,3'-bioxolane [1]
CAS Number 138610-20-5 [1]
Molecular Formula C12H2202 [1]
Canonical SMILES CCcClc(cco1)cacecocace [1]
DSSTox Substance ID DTXSID00579867 [1]

Computed Physicochemical Properties
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The following table summarizes the computed, rather than experimentally determined,
physicochemical properties of 2,2'-Diethyl-3,3'-bioxolane. These values are algorithmically
generated and should be used as estimations.

Property Value Source
Molecular Weight 198.31 g/mol Calculated
Exact Mass 198.161979940 [1]
XLogP3 2.6 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 3 [1]

Heavy Atom Count 14 [1]
Complexity 161 [1]

Experimental Data

A thorough search for experimentally determined physical and chemical properties of 2,2'-
Diethyl-3,3'-bioxolane yielded no specific data for the following parameters:

Boiling Point

Melting Point

Solubility

Spectroscopic Data (NMR, Mass Spectrometry, IR)

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2,2'-Diethyl-3,3'-
bioxolane are not readily available in the public domain based on the conducted searches.
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Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity of 2,2'-
Diethyl-3,3'-bioxolane or its involvement in any signaling pathways. Therefore, the creation of
diagrams for signaling pathways, as requested, is not possible at this time.

Conclusion and Data Gaps

The information available for 2,2'-Diethyl-3,3'-bioxolane is sparse and primarily consists of its
basic chemical identifiers and computed properties. A significant gap in knowledge exists
regarding its experimental physical properties, spectroscopic characterization, and biological
function. Researchers interested in this compound would likely need to perform de novo
synthesis and characterization to obtain the necessary data for further investigation and
application in drug development or other scientific pursuits. The lack of available data prevents
the creation of detailed experimental workflows or the visualization of its interactions in
biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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